Cas no 57294-46-9 (L-Tyrosine,N-[N-[(phenylmethoxy)carbonyl]glycyl]-,phenylmethyl ester (9CI))

• Product Name: L-Tyrosine,N-[N-[(phenylmethoxy)carbonyl]glycyl]-,phenylmethyl ester (9CI)
• CAS No: 57294-46-9
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 385480
• PubChem ID: 297830
• Update Time: 2025-04-19

L-Tyrosine,N-[N-[(phenylmethoxy)carbonyl]glycyl]-,phenylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine,N-[N-[(phenylmethoxy)carbonyl]glycyl]-,phenylmethyl ester (9CI)
• benzyl 3-(4-hydroxyphenyl)-2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]propanoate
• AC1L6S7M
• AC1Q78U1
• AG-G-02011
• benzyl 2-(2-{[(benzyloxy)carbonyl]amino}acetamido)-3-(4-hydroxyphenyl)propanoate
• CTK5A6623
• N-(N-Benzyloxycarbonyl-glycyl)-L-tyrosin-benzylester
• N-(N-benzyloxycarbonyl-glycyl)-L-tyrosine benzyl ester
• N-Cbz-glycyl-L-tyrosine benzyl ester
• NSC169126
• Z-Gly-Tyr-OBzl
• NSC-169126
• 57294-46-9
• DTXSID00305103
• CARBOBENZYLOXYGLYCYL-L-TYROSINE BENZYL ESTER
• AKOS024432432
• Cbz-Gly-L-Tyr-OBzl

• Inchi： 1S/C26H26N2O6/c29-22-13-11-19(12-14-22)15-23(25(31)33-17-20-7-3-1-4-8-20)28-24(30)16-27-26(32)34-18-21-9-5-2-6-10-21/h1-14,23,29H,15-18H2,(H,27,32)(H,28,30)
• InChI Key： DABILGXQXJZFSM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C(CC1C=CC(=CC=1)O)NC(CNC(=O)OCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 462.17918
• Monoisotopic Mass: 462.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 718.9°Cat760mmHg
• Flash Point: 388.6°C
• Refractive Index: 1.605
• PSA: 113.96
• LogP: 3.87110